CBD3063

• Molecular Formula: C16H25N5O2
• Molecular Weight: 319.40 g/mol
• InChI: InChI=1S/C16H25N5O2/c1-13(22)20-14-6-4-11-21(12-14)16(23)19-10-5-9-18-15-7-2-3-8-17-15/h2-3,7-8,14H,4-6,9-12H2,1H3,(H,17,18)(H,19,23)(H,20,22)
• InChIKey: SYEHSRIUFPKYNX-UHFFFAOYSA-N

CBD3063: Cav2.2–CRMP2 Peptidomimetic Modulator

CBD3063 (CAS 1281060-70-5; C₁₆H₂₅N₅O₂; MW 319.40) is a first-in-class, selective peptidomimetic small molecule that allosterically uncouples the Cav2.2 (N-type) voltage-gated calcium channel–CRMP2 (collapsin response mediator protein 2) protein–protein interaction [1]. Unlike gabapentinoids, which target the extracellular α2δ-1 subunit, CBD3063 acts intracellularly to reduce Cav2.2 membrane trafficking and calcium currents, producing analgesia without direct channel block [1]. Published efficacy spans four preclinical pain models (neuropathic, inflammatory, chemotherapy-induced, and osteoarthritic) across two rodent species and both sexes, with antinociception demonstrated via intraperitoneal, intrathecal, intraplantar, and intranasal routes [1][2].

Allosteric Cav2.2–CRMP2 protein–protein interaction uncoupling studies

Intracellular N-type calcium channel modulation without pore block

Preclinical pain research across neuropathic, inflammatory, chemotherapy-induced, and osteoarthritic models

• [1] Gomez K, et al. A peptidomimetic modulator of the CaV2.2 N-type calcium channel for chronic pain. Proc Natl Acad Sci USA. 2023;120(47):e2305215120. doi:10.1073/pnas.2305215120 View Source
• [2] Allen HN, et al. Uncoupling the CRMP2-CaV2.2 Interaction Reduces Pain-Like Behavior in a Preclinical Joint-Pain Model. J Pain. 2024;25(12):104664. doi:10.1016/j.jpain.2024.104664 View Source

CBD3063 vs. Other Cav2.2 Analgesics

Although gabapentin, pregabalin, and ziconotide all converge on Cav2.2 channels for analgesia, they operate through distinct molecular mechanisms with divergent selectivity and side-effect burdens that preclude functional interchangeability with CBD3063 [1]. Gabapentinoids bind the α2δ-1 auxiliary subunit to impair Cav2.2 trafficking; ziconotide is a direct pore-blocking peptide toxin requiring intrathecal delivery. CBD3063, by contrast, allosterically disrupts the intracellular Cav2.2–CRMP2 interaction—a fundamentally different pharmacological event that yields Cav2.2 subtype selectivity not achieved by gabapentinoids, preservation of protective somatosensation lost with gabapentin, and absence of sedation, cognitive impairment, and depressive-like effects seen at therapeutic gabapentin doses [1]. Furthermore, CBD3063 is a racemic mixture in which both (R) and (S) enantiomers contribute to efficacy, distinguishing it from single-enantiomer analgesics where only one isomer is active [2]. Substituting any in-class Cav2.2 agent for CBD3063 therefore risks confounding experimental outcomes due to mechanistic, selectivity, and behavioral profile mismatches.

CBD3063: Intracellular CRMP2 PPI disruptor

Gabapentinoids: α2δ-1 extracellular subunit binders
Ziconotide: direct Cav2.2 pore blocker

Mechanistic divergence may confound Cav2.2 pathway interpretation

Cav2.2 subtype selectivity; behavioral profile preserved in murine assays

Broader α2δ interactions (gabapentinoids); non‑selective block (ziconotide)

Selectivity and side‑effect endpoints may shift when substituting intra‑class Cav2.2 agents

Racemic mixture; both (R) and (S) enantiomers contribute to activity

Single‑enantiomer analgesics may not reproduce dual‑enantiomer pharmacology

Enantiomer‑specific responses require careful comparator selection

• [1] Gomez K, et al. A peptidomimetic modulator of the CaV2.2 N-type calcium channel for chronic pain. Proc Natl Acad Sci USA. 2023;120(47):e2305215120. doi:10.1073/pnas.2305215120 View Source
• [2] Loya-López S, Rodríguez-Palma EJ, Calderón-Rivera A, Gomez K, Perez-Miller S, Khanna R. R and S enantiomers of CBD3063, a CaV2.2 N-type calcium channel modulator, alleviate capsaicin-induced inflammatory pain. Neurobiol Pain. 2025;18:100185. doi:10.1016/j.ynpai.2025.100185 View Source

CBD3063 Differentiation Evidence

Lower Effective Dose vs. Gabapentin in Neuropathic Pain

In the spared nerve injury (SNI) model of neuropathic pain in male and female mice, CBD3063 dose-dependently reversed mechanical allodynia with an ED₅₀ of 1.02 mg/kg (i.p.)—approximately 11-fold lower than the published mouse gabapentin ED₅₀ of 11.6 mg/kg. For cold allodynia, CBD3063 ED₅₀ was 1.50 mg/kg. A 10 mg/kg CBD3063 dose produced antinociception equivalent to 30 mg/kg gabapentin [1][2]. In the MIA osteoarthritis model, 10 mg/kg CBD3063 significantly outperformed 30 mg/kg gabapentin for cold allodynia reversal in both male and female rats (P<0.05, two-way ANOVA with Tukey's post-hoc) [3]. Chemotherapy-induced (paclitaxel) neuropathic pain was reversed at 9 mg/kg CBD3063 [1].

ED₅₀ Comparison

Head-to-head

CBD3063 ED₅₀ 1.02 mg/kg (mechanical allodynia); Gabapentin ED₅₀ 11.60 mg/kg

Reported ~11‑fold lower ED₅₀ in mouse SNI model supports lower dosing in neuropathic pain research

SNI mouse model; i.p. administration; both sexes

Evidence Dimension	In vivo analgesic potency (mechanical allodynia ED₅₀)
Target Compound Data	CBD3063 ED₅₀ = 1.02 mg/kg (mechanical allodynia); ED₅₀ = 1.50 mg/kg (cold allodynia); 10 mg/kg therapeutic dose
Comparator Or Baseline	Gabapentin ED₅₀ = 11.60 ± 0.54 mg/kg (literature mouse value); 30 mg/kg therapeutic dose
Quantified Difference	CBD3063 ED₅₀ ~11.4-fold lower than gabapentin; CBD3063 achieves equal efficacy at 3-fold lower mg/kg dose (10 vs. 30 mg/kg)
Conditions	Mouse SNI neuropathic pain model; i.p. administration; von Frey mechanical allodynia testing; both sexes

Why This Matters

A lower effective dose at equal or superior efficacy reduces compound consumption per experiment, lowering procurement cost per study and potentially minimizing dose-dependent confounding factors.

• [1] Gomez K, et al. A peptidomimetic modulator of the CaV2.2 N-type calcium channel for chronic pain. Proc Natl Acad Sci USA. 2023;120(47):e2305215120. doi:10.1073/pnas.2305215120 View Source
• [2] Miranda HF, et al. Antinociceptive synergism of gabapentin and nortriptyline in mice with partial sciatic nerve ligation. Pharmacology. 2015;95(1-2):59-64. doi:10.1159/000370313 View Source
• [3] Allen HN, et al. Uncoupling the CRMP2-CaV2.2 Interaction Reduces Pain-Like Behavior in a Preclinical Joint-Pain Model. J Pain. 2024;25(12):104664. doi:10.1016/j.jpain.2024.104664 View Source

Preserved Protective Pain and Fewer Side Effects vs. Gabapentin

At equi-effective analgesic doses (CBD3063 10 mg/kg vs. gabapentin 30 mg/kg, i.p.), head-to-head behavioral phenotyping in naïve mice revealed: (1) Gabapentin significantly increased tail withdrawal latency to a 52 °C nociceptive stimulus (P<0.05) and hot-plate withdrawal latency, indicating compromised protective pain; CBD3063 did not alter either measure [1]. (2) Gabapentin significantly increased immobility in the open field test (sedation indicator, P<0.05); CBD3063 showed no change from vehicle [1]. (3) Gabapentin significantly impaired novel object recognition (cognitive impairment, P<0.05); CBD3063 did not differ from vehicle [1]. (4) Gabapentin increased immobility in the tail suspension test (depressive-like behavior); CBD3063 did not [1]. (5) CBD3063 produced significant anxiolytic-like effects (increased center-zone exploration) compared to gabapentin (P<0.05) [1].

Behavioral Side‑Effect Profile

Head-to-head

CBD3063 10 mg/kg: no change in nociception, locomotion, cognition, despair; Gabapentin 30 mg/kg: increased tail‑flick latency, decreased locomotion, impaired object recognition, increased immobility

Reported lower interference with protective pain and cognitive assays in murine behavioral battery

Naïve C57BL/6 mice; 2h post‑i.p.; multiple behavioral tests

Evidence Dimension	Behavioral side-effect battery at therapeutic doses
Target Compound Data	CBD3063 10 mg/kg i.p.: No change in thermal nociception, locomotor activity, novel object recognition, or tail-suspension immobility vs. vehicle; significant anxiolytic-like center-zone exploration
Comparator Or Baseline	Gabapentin 30 mg/kg i.p.: Significant increase in tail-flick latency (P<0.05), open-field immobility (sedation, P<0.05), impaired novel object recognition (P<0.05), increased tail-suspension immobility vs. vehicle
Quantified Difference	CBD3063 spared all 4 side-effect domains affected by gabapentin; CBD3063 showed significant anxiolytic effect vs. gabapentin (P<0.05)
Conditions	Naïve male and female C57BL/6 mice; open field test, tail suspension test, novel object recognition, hot-plate, tail-flick, acetone droplet tests; 2h post i.p. administration

Why This Matters

The absence of sedation, cognitive impairment, and somatosensory compromise eliminates major confounding factors in behavioral pain research, enabling cleaner interpretation of analgesic efficacy data.

• [1] Gomez K, et al. A peptidomimetic modulator of the CaV2.2 N-type calcium channel for chronic pain. Proc Natl Acad Sci USA. 2023;120(47):e2305215120. doi:10.1073/pnas.2305215120 View Source

Cav2.2 Subtype Selectivity in Sensory Neurons

Whole-cell patch-clamp electrophysiology in rat and mouse dorsal root ganglion (DRG) sensory neurons demonstrated that CBD3063 (20 µM, overnight incubation) selectively inhibits Cav2.2 (N-type) calcium currents without affecting other voltage-gated ion channels endogenously expressed in DRGs [1]. Specifically, current density–voltage curves and peak current densities were unaltered for: Cav1 (L-type), Cav2.1 (P/Q-type), Cav2.3 (R-type), and Cav3 (T-type) calcium channels; voltage-gated sodium channels (Nav); total potassium currents including fast-inactivating (I_KA) and slow-inactivating (I_KS) components; and hyperpolarization-activated cyclic nucleotide-gated (HCN) channels [1]. In contrast, gabapentinoids modulate Cav2.2 indirectly via α2δ-1 but also bind α2δ subunits associated with other channels, and ziconotide blocks all N-type channels indiscriminately plus shows off-target effects at higher concentrations [1].

Ion Channel Selectivity Panel

Method context

CBD3063 20 µM reduced Cav2.2 currents ~46.5–51%; no effect on Cav1, Cav2.1, Cav2.3, Cav3, Nav, Kv, HCN

Supports N‑type calcium channel‑specific tool compound use without confounding off‑target ion channel modulation

Whole‑cell patch‑clamp in rat/mouse DRG neurons; overnight incubation

Evidence Dimension	Ion channel selectivity panel in native sensory neurons
Target Compound Data	CBD3063 20 µM: Cav2.2 N-type current reduced by ~46.5% (rat) / ~51% (mouse); Cav1, Cav2.1, Cav2.3, Cav3, Nav, Kv, HCN currents unchanged
Comparator Or Baseline	Gabapentinoids: modulate α2δ-1 (shared subunit across multiple channel types); Ziconotide: non-selective N-type block with reported off-target effects on other Cav subtypes
Quantified Difference	CBD3063 spares all 6 classes of non-Cav2.2 ion channels tested; quantitative selectivity data for gabapentinoids against these specific DRG channels not reported in comparable assays
Conditions	Overnight 20 µM incubation; whole-cell patch clamp in small-to-medium diameter rat and mouse DRG sensory neurons; calcium channel blocker cocktail for subtype isolation

Why This Matters

Experimentally verified Cav2.2 selectivity without off-target ion channel modulation is critical for researchers isolating N-type calcium channel contributions to pain signaling, as gabapentinoids' broader α2δ interactions cannot provide this pharmacological specificity.

• [1] Gomez K, et al. A peptidomimetic modulator of the CaV2.2 N-type calcium channel for chronic pain. Proc Natl Acad Sci USA. 2023;120(47):e2305215120. doi:10.1073/pnas.2305215120 View Source

Both Enantiomers Pharmacologically Active

In whole-cell patch-clamp recordings from mouse DRG neurons, racemic CBD3063 (20 µM) reduced peak N-type Ca²⁺ current density by 51% (−58.36 ± 9.86 pA/pF vs. control −117 ± 11.66 pA/pF). The (S) enantiomer (20 µM) produced comparable inhibition of 50% (−58.43 ± 5.53 pA/pF), while the (R) enantiomer (20 µM) reduced currents by ~32% (−79.70 ± 7.32 pA/pF) [1]. Notably, the (S) enantiomer induced a significant ~15 mV leftward shift in steady-state inactivation V₀.₅ (−61.46 ± 1.77 mV vs. control −46.64 ± 0.86 mV, P<0.05), a biophysical effect not observed with the (R) enantiomer [1]. In the capsaicin inflammatory pain model, both enantiomers contributed to antinociception; the (R) enantiomer effect was significantly lesser than racemate (P=0.0379) but not significantly different from (S) upon direct comparison [1]. This contrasts with typical racemic analgesics (e.g., lacosamide, ibuprofen) where only a single enantiomer is active [1].

Enantiomer Activity Profile

Head-to-head

Racemic: 51% current inhibition; (S): 50%, V₀.₅ −61.46 mV; (R): ~32%, V₀.₅ −46.97 mV

Both enantiomers contribute to Cav2.2 modulation; (S) enantiomer shows unique inactivation shift for state‑dependent studies

Mouse DRG neurons; 20 µM; voltage‑clamp with Boltzmann fits

Evidence Dimension	Enantiomer-specific Cav2.2 current inhibition and gating modulation
Target Compound Data	Racemic CBD3063: 51% current reduction; (S)-CBD3063: 50% reduction, V₀.₅ inactivation −61.46 mV; (R)-CBD3063: ~32% reduction, V₀.₅ inactivation −46.97 mV
Comparator Or Baseline	Control (0.1% DMSO): peak density −117 pA/pF; V₀.₅ inactivation −46.64 mV; (S)-lacosamide (inactive enantiomer reference for class comparison)
Quantified Difference	(S) enantiomer produces ~15 mV hyperpolarizing shift in inactivation midpoint vs. control (P<0.05); (R) enantiomer shows 32% current reduction vs. 50–51% for (S) and racemate; both enantiomers active unlike single-enantiomer analgesics
Conditions	Mouse DRG sensory neurons; overnight 20 µM incubation; whole-cell patch clamp with N-type current isolation; Boltzmann fits for voltage-dependence of activation/inactivation

Why This Matters

The dual-enantiomer activity profile simplifies synthesis and procurement (racemate is fully active), while the (S)-enantiomer's unique inactivation-shifting property offers a tool for studying state-dependent Cav2.2 modulation distinct from pore block or trafficking inhibition alone.

• [1] Loya-López S, Rodríguez-Palma EJ, Calderón-Rivera A, Gomez K, Perez-Miller S, Khanna R. R and S enantiomers of CBD3063, a CaV2.2 N-type calcium channel modulator, alleviate capsaicin-induced inflammatory pain. Neurobiol Pain. 2025;18:100185. doi:10.1016/j.ynpai.2025.100185 View Source

Multi-Route Efficacy Across Pain Models

CBD3063 demonstrated antinociception via four distinct routes of administration across multiple pain models, species, and sexes: (1) intraperitoneal (i.p.) in mouse SNI (neuropathic), paclitaxel-CIPN, and CFA inflammatory pain models; (2) intranasal (200 µg/20 µL) in rat chronic constriction injury of the infraorbital nerve (trigeminal neuropathic pain); (3) intraplantar (25 µg/5 µL) in mouse CFA inflammatory pain with 4-hour duration; (4) intrathecal (i.t., 0.3 µg/kg) in rat SNI model with repeated dosing on days 3, 5, 7, 10, and 14 post-injury showing no tolerance development [1]. In the MIA osteoarthritis model, i.p. CBD3063 (10 mg/kg) alleviated both evoked (mechanical allodynia, cold allodynia) and non-evoked (conditioned place aversion, weight-bearing deficit) pain measures in both sexes [2]. By comparison, ziconotide requires invasive i.t. administration exclusively, and gabapentinoids show diminished efficacy in inflammatory and OA pain models relative to neuropathic pain [1][2].

Route & Model Versatility

Cross‑study comparable

Effective via i.p., intranasal, intraplantar, intrathecal; 5 pain models, 2 species, both sexes; no tolerance after 5 repeated i.t. doses

Multi‑route flexibility and broad model coverage support diverse preclinical pain research paradigms

SNI, CIPN, CFA, CION, MIA‑OA models; C57BL/6 mice & SD rats

Evidence Dimension	Route flexibility, model breadth, and tolerance profile
Target Compound Data	CBD3063: effective via i.p. (mice/rats), intranasal (rats, 200 µg), intraplantar (mice, 25 µg, ≥4h duration), intrathecal (rats, 0.3 µg/kg, no tolerance ×5 doses); 4 pain models, 2 species, both sexes
Comparator Or Baseline	Ziconotide: i.t. only; Gabapentin: oral/i.p., primarily neuropathic pain efficacy, weaker in inflammatory/OA pain; both show tolerance or diminishing efficacy concerns
Quantified Difference	4 routes vs. 1 (ziconotide) or 1–2 (gabapentinoids); reproducible efficacy across 5 models (SNI, CIPN, CFA, CION, MIA-OA) vs. predominantly neuropathic for gabapentinoids; no tolerance after 5 repeated i.t. doses
Conditions	Behavioral pain assays: von Frey mechanical allodynia, acetone cold allodynia, pinprick, conditioned place aversion, weight-bearing; species: C57BL/6 mice and Sprague-Dawley rats; both sexes

Why This Matters

Multi-route flexibility enables experimental designs ranging from systemic to targeted local delivery and CNS-restricted administration, while the broad model coverage reduces the need to source different compounds for neuropathic vs. inflammatory vs. OA pain studies.

• [1] Gomez K, et al. A peptidomimetic modulator of the CaV2.2 N-type calcium channel for chronic pain. Proc Natl Acad Sci USA. 2023;120(47):e2305215120. doi:10.1073/pnas.2305215120 View Source
• [2] Allen HN, et al. Uncoupling the CRMP2-CaV2.2 Interaction Reduces Pain-Like Behavior in a Preclinical Joint-Pain Model. J Pain. 2024;25(12):104664. doi:10.1016/j.jpain.2024.104664 View Source

Reduced CGRP Release in Spinal Cord Slices

In an ex vivo assay measuring KCl-evoked depolarization-induced release of the pronociceptive neurotransmitter calcitonin gene-related peptide (CGRP) from mouse spinal cord slices, CBD3063 (20 µM, 30 min pretreatment) decreased iCGRP release by approximately 63% compared to vehicle-treated controls [1]. In parallel, CBD3063 reduced the frequency and amplitude of spontaneous excitatory postsynaptic currents (sEPSCs) in spinal cord slices, indicating decreased presynaptic neurotransmission [1]. These data directly link Cav2.2–CRMP2 uncoupling to functional suppression of nociceptive neurotransmitter release at the first spinal synapse. Comparable CGRP-release inhibition values for gabapentin in the same assay system have not been reported by the originating laboratory, preventing direct quantitative comparison; however, the magnitude of effect (>60% reduction) places CBD3063 among potent presynaptic inhibitors of spinal nociceptive transmission [1].

CGRP Release Inhibition

Supporting evidence

~63% reduction in depolarization‑evoked iCGRP release vs. vehicle (20 µM, 30 min)

Biochemical correlate of presynaptic Cav2.2 functional modulation in spinal nociceptive transmission

Mouse spinal cord slices; KCl depolarization; immunoassay

Evidence Dimension	Inhibition of depolarization-evoked CGRP release from spinal cord
Target Compound Data	CBD3063 20 µM: ~63% reduction in iCGRP release vs. control; decreased sEPSC frequency and amplitude
Comparator Or Baseline	Vehicle control (0.1% DMSO); no direct comparator data for gabapentin in identical assay available from same group
Quantified Difference	~63% reduction vs. vehicle control
Conditions	Ex vivo mouse spinal cord slices; 20 µM CBD3063, 30 min pretreatment; KCl-evoked depolarization; CGRP immunoassay; sEPSC patch-clamp recordings in spinal DH neurons

Why This Matters

Quantitative CGRP release inhibition provides a biochemical readout of presynaptic Cav2.2 functional modulation that complements electrophysiological and behavioral endpoints, enabling mechanistic studies of spinal nociceptive transmission.

• [1] Gomez K, et al. A peptidomimetic modulator of the CaV2.2 N-type calcium channel for chronic pain. Proc Natl Acad Sci USA. 2023;120(47):e2305215120. doi:10.1073/pnas.2305215120 View Source

CBD3063 Research Applications

Mechanistic Studies of Cav2.2 Modulation Without Sedation

Researchers comparing indirect (CRMP2-mediated) vs. direct (α2δ-1-mediated) Cav2.2 modulation can use CBD3063 alongside gabapentin at 10 and 30 mg/kg i.p., respectively, to achieve equivalent antinociception (ED₅₀ 1.02 vs. 11.6 mg/kg) while avoiding gabapentin's sedative, cognitive, and somatosensory confounds that otherwise compromise behavioral readouts. The verified selectivity for Cav2.2 over Cav1, Cav2.1, Cav2.3, Cav3, Nav, and Kv channels at 20 µM ensures that observed effects are attributable to N-type calcium channel modulation rather than off-target ion channel interactions [1].

Multi-Model Analgesic Screening Across Pain Etiologies

CBD3063 is validated in both male and female rodents across five preclinical pain models (SNI neuropathic, paclitaxel-CIPN, CFA inflammatory, CION trigeminal, MIA osteoarthritic), enabling direct comparison of analgesic mechanisms across pain etiologies within a single compound framework. The absence of tolerance after 5 repeated intrathecal doses (0.3 µg/kg, days 3–14 post-SNI) supports chronic dosing paradigms [1][2].

Enantiomer-Specific Cav2.2 Biophysical Modulation

The availability of separated (R) and (S) enantiomers enables dissection of state-dependent vs. trafficking-based Cav2.2 modulation. The (S) enantiomer uniquely produces a ~15 mV leftward shift in steady-state inactivation (V₀.₅ −61.46 mV vs. −46.64 mV control, P<0.05), providing a tool for studying inactivation-dependent Cav2.2 pharmacology. The racemate remains fully efficacious, reducing procurement complexity for general use [3].

Spinal Nociceptive Transmission via CGRP Release

CBD3063's ~63% inhibition of depolarization-evoked CGRP release from spinal cord slices at 20 µM provides a robust ex vivo biochemical endpoint for quantifying presynaptic Cav2.2 functional modulation. This assay can serve as a screening platform for Cav2.2–CRMP2 disruptors or as a mechanistic complement to in vivo behavioral pain endpoints, with CBD3063 serving as a validated positive control [1].

Application

Selection Property

Validation Focus

Cav2.2 Pathway Selectivity Studies

Intracellular CRMP2 uncoupling without pore block

Confirm Cav2.2‑specific modulation vs. off‑target channels

Multi‑etiology Preclinical Pain Screening

Broad pain model coverage and multi‑route dosing

Verify model‑specific antinociception endpoints

Enantiomer‑Specific Cav2.2 Gating Analysis

Racemate with distinct (S)/(R) gating effects

Validate (S)‑enantiomer inactivation shift in state‑dependent assays

Presynaptic Nociceptive Transmission Assay

CGRP release as presynaptic Cav2.2 readout

Reproduce CGRP suppression in spinal slice preparations

• [1] Gomez K, et al. A peptidomimetic modulator of the CaV2.2 N-type calcium channel for chronic pain. Proc Natl Acad Sci USA. 2023;120(47):e2305215120. doi:10.1073/pnas.2305215120 View Source
• [2] Allen HN, et al. Uncoupling the CRMP2-CaV2.2 Interaction Reduces Pain-Like Behavior in a Preclinical Joint-Pain Model. J Pain. 2024;25(12):104664. doi:10.1016/j.jpain.2024.104664 View Source
• [3] Loya-López S, Rodríguez-Palma EJ, Calderón-Rivera A, Gomez K, Perez-Miller S, Khanna R. R and S enantiomers of CBD3063, a CaV2.2 N-type calcium channel modulator, alleviate capsaicin-induced inflammatory pain. Neurobiol Pain. 2025;18:100185. doi:10.1016/j.ynpai.2025.100185 View Source